Cas no 1805231-11-1 (2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid structure
1805231-11-1 structure
Product Name:2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
CAS No:1805231-11-1
MF:C8H5F5N2O2
MW:256.129519224167
CID:4810295
Update Time:2023-08-18

2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
    • Inchi: 1S/C8H5F5N2O2/c9-5(10)3-2(7(16)17)1-15-6(14)4(3)8(11,12)13/h1,5H,(H2,14,15)(H,16,17)
    • InChI Key: NDZDRXOJROLHLM-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)O)=CN=C(C=1C(F)(F)F)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 296
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76.2

2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029063659-1g
2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
1805231-11-1 97%
1g
$1,445.30 2022-04-01
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